Cas no 35980-65-5 (1,4,7-Triazecine, decahydro-1,4,7-tris[(4-methylphenyl)sulfonyl]-)

1,4,7-Triazecine, decahydro-1,4,7-tris[(4-methylphenyl)sulfonyl]- structure
35980-65-5 structure
Product Name:1,4,7-Triazecine, decahydro-1,4,7-tris[(4-methylphenyl)sulfonyl]-
CAS No:35980-65-5
MF:C28H35N3O6S3
MW:605.789003610611
CID:2823752
Update Time:2023-08-07

1,4,7-Triazecine, decahydro-1,4,7-tris[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,4,7-Triazecine, decahydro-1,4,7-tris[(4-methylphenyl)sulfonyl]-
    • 1,4,7-Tris(p-tolylsulfonyl)-1,4,7-triazacyclodecane
    • Inchi: 1S/C28H35N3O6S3/c1-23-5-11-26(12-6-23)38(32,33)29-17-4-18-30(39(34,35)27-13-7-24(2)8-14-27)20-22-31(21-19-29)40(36,37)28-15-9-25(3)10-16-28/h5-16H,4,17-22H2,1-3H3
    • InChI Key: LKJFIFROIVLALE-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N1CCN(CCCN(CC1)S(C1C=CC(C)=CC=1)(=O)=O)S(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 6
  • Complexity: 1060
  • XLogP3: 4
  • Topological Polar Surface Area: 137
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